![molecular formula C14H15N7 B6448769 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile CAS No. 2549013-54-7](/img/structure/B6448769.png)
3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
Description
3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C14H15N7 and its molecular weight is 281.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 281.13889351 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The primary target of 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile is Mycobacterium tuberculosis H37Ra . This compound has been designed and synthesized as a potential anti-tubercular agent .
Mode of Action
The compound interacts with Mycobacterium tuberculosis H37Ra, resulting in significant anti-tubercular activity
Biochemical Pathways
It’s known that the compound exhibits anti-tubercular activity, suggesting it may interfere with the biochemical pathways essential for the survival and proliferation of mycobacterium tuberculosis .
Pharmacokinetics
The compound has shown significant activity against mycobacterium tuberculosis h37ra with 50% inhibitory concentrations (ic 50) ranging from 135 to 218 μM , indicating good bioavailability.
Result of Action
The result of the compound’s action is the inhibition of Mycobacterium tuberculosis H37Ra growth. Among the tested compounds, this compound exhibited significant activity against Mycobacterium tuberculosis H37Ra .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile are not fully understood yet. It has been found to exhibit significant activity against Mycobacterium tuberculosis H37Ra
Cellular Effects
In cellular studies, this compound has shown to have significant activity against Mycobacterium tuberculosis H37Ra
Molecular Mechanism
The molecular mechanism of action of this compound is not fully understood. It is known to exhibit significant activity against Mycobacterium tuberculosis H37Ra
Properties
IUPAC Name |
3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N7/c1-11-8-13(19-10-18-11)20-4-6-21(7-5-20)14-12(9-15)16-2-3-17-14/h2-3,8,10H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYXKERVQUZDLHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N2CCN(CC2)C3=NC=CN=C3C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine](/img/structure/B6448692.png)
![4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine](/img/structure/B6448699.png)
![3-chloro-4-({1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6448703.png)
![2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile](/img/structure/B6448711.png)
![2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)pyrimidine](/img/structure/B6448715.png)
![2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-(propan-2-yl)-1,3,4-thiadiazole](/img/structure/B6448732.png)
![3-chloro-4-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine](/img/structure/B6448738.png)
![N-ethyl-4-methyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine](/img/structure/B6448747.png)
![6-{1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile](/img/structure/B6448750.png)
![3-chloro-4-{[1-(2-methylpropyl)piperidin-4-yl]methoxy}pyridine](/img/structure/B6448752.png)
![3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile](/img/structure/B6448761.png)
![6-{1-[(5-methylthiophen-2-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile](/img/structure/B6448783.png)
![4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline](/img/structure/B6448791.png)
![2-(methylsulfanyl)-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyrimidine-5-carbonitrile](/img/structure/B6448799.png)
